Cas no 1824189-53-8 ((2-bromo-1-methoxyethyl)cyclopentane)

• Product Name: (2-bromo-1-methoxyethyl)cyclopentane
• CAS No: 1824189-53-8
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• MDL: MFCD24462196
• CID: 4622196
• PubChem ID: 122164136
• Update Time: 2025-11-01

(2-bromo-1-methoxyethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (2-bromo-1-methoxyethyl)-
• (2-bromo-1-methoxyethyl)cyclopentane

• MDL： MFCD24462196
• Inchi： 1S/C8H15BrO/c1-10-8(6-9)7-4-2-3-5-7/h7-8H,2-6H2,1H3
• InChI Key： LDKRXSVVYQCAFO-UHFFFAOYSA-N
• SMILES： C1(C(OC)CBr)CCCC1

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (2-bromo-1-methoxyethyl)cyclopentane

Recent Advances in the Study of (2-bromo-1-methoxyethyl)cyclopentane and Related Compounds (CAS: 1824189-53-8)

The compound (2-bromo-1-methoxyethyl)cyclopentane (CAS: 1824189-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-methoxyethyl functional group attached to a cyclopentane ring, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research involves the synthetic pathways for (2-bromo-1-methoxyethyl)cyclopentane. A study published in the Journal of Organic Chemistry (2023) detailed an efficient and scalable synthesis method using a palladium-catalyzed coupling reaction. This approach not only improved the yield but also reduced the formation of by-products, which is crucial for large-scale pharmaceutical production. The study highlighted the importance of optimizing reaction conditions to achieve high purity and yield, which are critical for subsequent biological testing.

In addition to its synthetic utility, (2-bromo-1-methoxyethyl)cyclopentane has been explored for its potential biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that (2-bromo-1-methoxyethyl)cyclopentane could serve as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action of (2-bromo-1-methoxyethyl)cyclopentane have revealed its interaction with specific protein targets. Molecular docking studies have demonstrated that the compound binds to the active site of COX-2 with high affinity, potentially explaining its inhibitory effects. These computational findings were corroborated by experimental data, including enzyme kinetics and binding assays, which provided further insights into the compound's mode of action. Such studies are essential for understanding the structure-activity relationship (SAR) and guiding the design of more potent derivatives.

The potential therapeutic applications of (2-bromo-1-methoxyethyl)cyclopentane extend beyond anti-inflammatory activity. Recent research has also explored its role in cancer therapy. A study published in the European Journal of Medicinal Chemistry (2023) investigated the compound's effects on cancer cell lines, revealing that it induces apoptosis in certain types of cancer cells. The study attributed this effect to the compound's ability to disrupt mitochondrial function and activate caspase pathways. These findings open new avenues for the development of anticancer agents based on the (2-bromo-1-methoxyethyl)cyclopentane scaffold.

Despite these promising results, challenges remain in the development of (2-bromo-1-methoxyethyl)cyclopentane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on modifying the compound's structure to improve its pharmacokinetic properties while retaining its biological activity. For example, researchers have explored the introduction of different substituents on the cyclopentane ring to enhance solubility and reduce off-target effects.

In conclusion, (2-bromo-1-methoxyethyl)cyclopentane (CAS: 1824189-53-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activities, and potential therapeutic uses. However, further research is needed to overcome existing challenges and fully realize its potential. The ongoing investigations into this compound underscore its significance as a valuable tool for drug discovery and development.